Cas no 1378786-98-1 (Methyl 3-fluoro-2-(methylamino)benzoate)

• Product Name: Methyl 3-fluoro-2-(methylamino)benzoate
• CAS No: 1378786-98-1
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 5896152
• PubChem ID: 129932741
• Update Time: 2025-05-21

Methyl 3-fluoro-2-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6510157
• 1378786-98-1
• methyl 3-fluoro-2-(methylamino)benzoate
• Methyl 3-fluoro-2-(methylamino)benzoate

• Inchi： 1S/C9H10FNO2/c1-11-8-6(9(12)13-2)4-3-5-7(8)10/h3-5,11H,1-2H3
• InChI Key： LQZAFGWXJMPDAS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)OC)=C1NC

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 3-fluoro-2-(methylamino)benzoate

Methyl 3-fluoro-2-(methylamino)benzoate: A Comprehensive Overview

Methyl 3-fluoro-2-(methylamino)benzoate, with the CAS number 1378786-98-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Methyl 3-fluoro-2-(methylamino)benzoate, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoate moiety substituted with a fluoro group at the 3-position and a methylamino group at the 2-position, making it a valuable substrate for further chemical modifications and biological studies.

Recent studies have highlighted the importance of Methyl 3-fluoro-2-(methylamino)benzoate in medicinal chemistry. Researchers have explored its role as a precursor for synthesizing bioactive compounds, particularly those with potential anti-inflammatory and antioxidant properties. The fluoro substitution at the 3-position is known to enhance the compound's lipophilicity, which is crucial for improving drug absorption and bioavailability. Additionally, the methylamino group at the 2-position contributes to hydrogen bonding capabilities, further enhancing the compound's interaction with biological targets.

The synthesis of Methyl 3-fluoro-2-(methylamino)benzoate involves a multi-step process that typically begins with the preparation of the corresponding benzoic acid derivative. The introduction of the fluoro and methylamino groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. These developments underscore the importance of optimizing synthetic routes for complex molecules like Methyl 3-fluoro-2-(methylamino)benzoate.

In terms of biological activity, Methyl 3-fluoro-2-(methylamino)benzoate has shown promise in preliminary assays targeting inflammatory pathways. Its ability to inhibit pro-inflammatory cytokines suggests potential applications in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, studies on its antioxidant properties indicate that it may play a role in mitigating oxidative stress, a factor implicated in various chronic diseases.

The structural versatility of Methyl 3-fluoro-2-(methylamino)benzoate makes it an attractive candidate for further functionalization. By modifying the substituents on the benzoate ring, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic profile. For instance, substituting the fluoro group with other electron-withdrawing or donating groups could significantly alter the compound's interaction with cellular receptors.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of Methyl 3-fluoro-2-(methylamino)benzoate. These methods provide detailed insights into the compound's molecular composition and stereochemistry, ensuring its identity and purity for subsequent studies.

In conclusion, Methyl 3-fluoro-2-(methylamino)benzoate represents a valuable molecule in contemporary chemical research. Its unique structure, coupled with recent advances in synthesis and biological evaluation, positions it as a promising lead compound for drug discovery efforts. As research continues to unfold, this compound is expected to contribute significantly to our understanding of structure-function relationships in medicinal chemistry.